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Compound of Interest

Compound Name: IR-806

Cat. No.: B12066224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

purity, and analytical methodologies for the near-infrared (NIR) heptamethine cyanine dye, IR-
806. This document is intended to assist researchers, scientists, and drug development

professionals in selecting and characterizing IR-806 for their specific applications.

Commercial Availability and Stated Purity
IR-806 is a water-soluble, near-infrared dye with a maximum absorption at approximately 806

nm. It is utilized in a variety of research and development applications, including as a laser dye,

in dye-sensitized solar cells, and for in vivo bio-imaging.[1][2] Several chemical suppliers offer

IR-806, with notable variations in their stated purity levels.

A summary of prominent commercial sources and their advertised purity is presented in Table

1. It is important to note the discrepancy in reported purity, with some vendors specifying a "dye

content" of 90%, while others claim a higher purity of up to 98.84%. This highlights the

necessity for end-users to perform their own quality control and purity verification.

Table 1: Commercial Sources and Stated Purity of IR-806 Dye
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Supplier
Product
Number/Cat. No.

Stated Purity
Additional
Information

Sigma-Aldrich 543349 Dye content, 90%
Melting point: 214-218

°C (lit.)[2]

MedchemExpress HY-D1724 98.84%

Provides COA and

RP-HPLC data online.

[3]

Otto Chemie Pvt. Ltd. I 0215 Dye content, 90%

BioChemPartner BCP49752 98%

Potential Impurities in Commercial IR-806
The synthesis of heptamethine cyanine dyes like IR-806 is a multi-step process that can lead to

the formation of various impurities. While specific impurity profiles for commercial IR-806 are

not readily published by all suppliers, an understanding of the synthetic route can provide

insights into potential contaminants.

Common impurities in cyanine dyes can include:

Unreacted starting materials: Residual precursors from the condensation reaction.

Side-products: Isomers or related cyanine structures formed during synthesis.

Degradation products: Compounds resulting from the decomposition of the dye, which can

be accelerated by exposure to light and heat.[1]

Residual solvents and salts: Inorganic salts and organic solvents used during synthesis and

purification.

For the closely related indocyanine green (ICG), identified impurities include related

substances from synthesis and degradation products.[1] Given the structural similarity, it is

plausible that analogous impurities exist in commercial IR-806 preparations.

Experimental Protocols for Purity Assessment
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For critical applications, independent verification of IR-806 purity is paramount. The following

are suggested experimental protocols for the characterization and purity determination of IR-
806.

Purity Determination by Reverse-Phase High-
Performance Liquid Chromatography (RP-HPLC)
RP-HPLC is a powerful technique for separating the main dye component from its impurities.

While a specific, validated method for IR-806 is not universally available, the following protocol,

adapted from methods for similar near-infrared dyes, can serve as a starting point for method

development.

Objective: To separate and quantify IR-806 and its impurities.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array

Detector (DAD).

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA) or Formic acid (mass spectrometry grade, if applicable)

IR-806 sample

Procedure:

Sample Preparation:

Prepare a stock solution of the IR-806 sample in a suitable solvent (e.g., methanol or a

mixture of water and acetonitrile) at a concentration of approximately 1 mg/mL.
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Filter the solution through a 0.22 µm syringe filter before injection.

Chromatographic Conditions (Starting Point):

Mobile Phase A: Water with 0.1% TFA

Mobile Phase B: Acetonitrile with 0.1% TFA

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30-40 °C

Detection Wavelength: 806 nm (maximum absorbance of IR-806) and a lower wavelength

(e.g., 254 nm) to detect non-absorbing impurities.

Injection Volume: 10-20 µL

Data Analysis:

Integrate the peak areas of all components in the chromatogram.

Calculate the purity of IR-806 as the percentage of the main peak area relative to the total

area of all peaks.

Characterization by Mass Spectrometry
Mass spectrometry (MS) is essential for confirming the identity of the main component and for

identifying unknown impurities.

Objective: To confirm the molecular weight of IR-806 and identify potential impurities.

Instrumentation:

Liquid Chromatography-Mass Spectrometry (LC-MS) system, preferably with high-resolution

capabilities (e.g., Q-TOF or Orbitrap).

Procedure:
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Perform an LC separation using the HPLC method described above.

Introduce the column effluent into the mass spectrometer.

Acquire mass spectra in both positive and negative ion modes.

Compare the observed mass of the main peak with the theoretical mass of IR-806
(C₃₇H₄₄ClN₂NaO₆S₂; Molecular Weight: 735.33 g/mol ).

Analyze the mass spectra of the impurity peaks to propose potential structures.

Purification by Column Chromatography
For applications requiring the highest possible purity, commercial IR-806 can be further purified

using column chromatography.

Objective: To remove impurities from a commercial IR-806 sample.

Materials:

Silica gel for column chromatography.

Dichloromethane (DCM)

Methanol (MeOH)

Glass column and other standard chromatography equipment.

Procedure:

Prepare a slurry of silica gel in the starting eluent (e.g., 100% DCM).

Pack the column with the silica gel slurry.

Dissolve the crude IR-806 in a minimal amount of the starting eluent.

Load the sample onto the column.
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Elute the column with a gradient of increasing methanol in dichloromethane (e.g., from 0% to

20% MeOH in DCM).

Collect fractions and analyze them by thin-layer chromatography (TLC) or HPLC to identify

the fractions containing the pure dye.

Combine the pure fractions and evaporate the solvent under reduced pressure.

Lot-to-Lot Variability
It is well-documented that lot-to-lot variation in reagents can significantly impact experimental

reproducibility.[4] For fluorescent dyes, this variability can manifest as differences in purity, dye

concentration, and the presence of quenching impurities. Researchers should be aware of this

potential issue and, for long-term or sensitive studies, consider purchasing a single large batch

of the dye or performing a thorough characterization of each new lot received. Accessing and

comparing the Certificates of Analysis for different lots from the same supplier can provide

some insight into the expected variability.

Visualization of Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.
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Figure 1. Workflow for the purity assessment and purification of commercial IR-806 dye.
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Figure 2. Logical flow for the development and validation of an HPLC method for IR-806
analysis.

Conclusion
The selection of a commercial source for IR-806 dye should be made with careful consideration

of the stated purity and the requirements of the intended application. The significant variation in

purity reported by different suppliers underscores the importance of independent quality

control. The experimental protocols outlined in this guide provide a framework for researchers

to assess the purity of their IR-806 samples, identify potential impurities, and, if necessary,
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perform further purification. By implementing rigorous analytical practices, scientists and

developers can ensure the quality and consistency of their research and products that utilize

this important near-infrared dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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